N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine

Catalog No.
S13805291
CAS No.
M.F
C13H18N2
M. Wt
202.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-ami...

Product Name

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine

IUPAC Name

N-(cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine

Molecular Formula

C13H18N2

Molecular Weight

202.30 g/mol

InChI

InChI=1S/C13H18N2/c1-11-7-8-13(10-14-11)15-9-12-5-3-2-4-6-12/h2-3,7-8,10,12,15H,4-6,9H2,1H3

InChI Key

FUPVEBYYIIKLGE-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=C1)NCC2CCC=CC2

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine is an organic compound characterized by the presence of a cyclohexene ring linked to a pyridine structure via a methylene bridge. Its molecular formula is C13H18N2C_{13}H_{18}N_{2}, and it has a molecular weight of 202.30 g/mol. The compound's IUPAC name reflects its structural components, which include a cyclohexene moiety and a 6-methyl-substituted pyridine. This unique arrangement contributes to its distinct chemical properties and potential applications in various fields, including medicinal chemistry and materials science .

The chemical reactivity of N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine can be explored through several types of reactions:

  • Substitution Reactions: The compound can undergo nucleophilic substitution, particularly when reacted with electrophiles, due to the presence of the amine group.
  • Oxidation: It can be oxidized to form epoxides or diols, which may be useful intermediates in organic synthesis.
  • Reduction: Reduction reactions can yield piperidine derivatives, expanding its utility in synthetic chemistry.

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine has been investigated for its potential biological activities. Preliminary studies suggest that it may act as a ligand in biochemical assays, indicating possible interactions with various biological targets such as enzymes or receptors. These interactions could lead to pharmacological effects, including anti-inflammatory and analgesic properties, although further research is necessary to elucidate its mechanisms of action and therapeutic potential .

The synthesis of N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine typically involves the following steps:

  • Starting Materials: The synthesis often begins with cyclohex-3-en-1-ylmethylamine and 6-methylpyridin-3-yl chloride.
  • Reaction Conditions: The reaction is conducted under basic conditions using solvents like dichloromethane or tetrahydrofuran. Common bases include triethylamine or sodium hydride to facilitate nucleophilic substitution.
  • Industrial Production: In industrial settings, continuous flow reactors may be employed to enhance mixing and control reaction conditions, ensuring high yields and purity of the final product.

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine has several applications across various fields:

  • Chemistry: It serves as a building block in the synthesis of more complex organic molecules.
  • Biology: The compound is being explored for its potential roles as a ligand in biochemical assays.
  • Medicine: Research into its pharmacological properties suggests potential uses in treating inflammation and pain.
  • Industry: It is utilized in developing new materials with specific electronic or optical properties .

Studies on N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine's interactions with biological targets are ongoing. These studies aim to identify specific enzymes or receptors that the compound may influence, leading to various biological effects. Understanding these interactions is crucial for determining its potential therapeutic applications and optimizing its use in medicinal chemistry.

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amine shares structural similarities with several other compounds. Here are some notable comparisons:

Compound NameStructural FeaturesUnique Aspects
N-(Cyclohex-3-en-1-ylmethyl)-6-fluoropyridin-3-amineSimilar cyclohexene and pyridine structureFluorine substitution may enhance biological activity
N-(Cyclohex-3-en-1-ylmethyl)-4-methoxyanilineContains methoxy group instead of methyl on pyridineDifferent electronic properties due to methoxy group
N-(Cyclohex-3-en-1-ylmethyl)-2-methylpyridin-3-amineMethyl substitution at position 2 on pyridineVariation in sterics and reactivity compared to 6-methyl variant

N-(Cyclohex-3-en-1-ylmethyl)-6-methylpyridin-3-amines' unique combination of cyclohexene and methyl-substituted pyridine gives it distinct chemical and physical properties that may be advantageous for specific applications where other similar compounds might not perform as effectively .

XLogP3

3

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

202.146998583 g/mol

Monoisotopic Mass

202.146998583 g/mol

Heavy Atom Count

15

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